3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol

• Molecular Formula: C16H34O2Si
• Molecular Weight: 286.52 g/mol
• IUPAC Name: 3-[1-(triethylsilyloxymethyl)cyclohexyl]propan-1-ol
• InChI: InChI=1S/C16H34O2Si/c1-4-19(5-2,6-3)18-15-16(13-10-14-17)11-8-7-9-12-16/h17H,4-15H2,1-3H3
• InChI Key: FFSCQYWIWQLDPC-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)OCC1(CCCCC1)CCCO

Description

3-[1-(Triethylsiloxymethyl)cyclohexyl]propan-1-ol is a useful research compound. Its molecular formula is C16H34O2Si and its molecular weight is 286.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [1-(allylcyclohexyl)methoxy]triethylsilane (1.70 g) in tetrahydrofuran (35 mL) were added a 2M borane-methyl sulfide complex solution in tetrahydrofuran (6.48 mL, 12.96 mmol) under ice cooling. The solution was stirred under ice cooling for 2 hours. To this were then added water, a 3N aqueous sodium hydroxide solution (6.5 mL) and 30% hydrogen peroxide (6.5 mL). The solution was stirred at room temperature for 16 hours. Water was added and the solution was extracted with ethyl acetate. The organic layer was washed in turn with water and saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The resulting residue was purified by column chromatography (silica gel, hexane:ethyl acetate=7:3) to give the title compound (810 mg).